Cas no 1270298-05-9 ((2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid
• CAS No: 1270298-05-9
• MF: C₃₄H₃₀F₄N₂O₈
• MW: 670.60422372818
• CID: 5035657
• PubChem ID: 71304174
• Update Time: 2025-10-30

(2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(2,3-difluorophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
• (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid

• Inchi： 1S/2C17H15F2NO4/c2*18-13-8-4-7-12(15(13)19)9-14(16(21)22)20-17(23)24-10-11-5-2-1-3-6-11/h2*1-8,14H,9-10H2,(H,20,23)(H,21,22)/t2*14-/m00/s1
• InChI Key： FGDRIGGZNLIKRF-DXZWIFNPSA-N
• SMILES： FC1C(=CC=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)F.FC1C(=CC=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 14
• Complexity: 429
• Topological Polar Surface Area: 151

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid (CAS No. 1270298-05-9)

(2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid (CAS No. 1270298-05-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-D-FPhe-OH, is a protected amino acid derivative that has garnered considerable attention due to its unique structural features and potential therapeutic applications.

The benzyloxycarbonyl (Cbz) protecting group in (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid plays a crucial role in stabilizing the amino functionality during synthetic processes. This protecting group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the difluorophenyl substituent adds further complexity and modulates the compound's physicochemical properties, such as solubility and lipophilicity.

Recent advancements in medicinal chemistry have highlighted the importance of (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid in the development of novel therapeutic agents. Studies have shown that this compound can serve as a building block for the synthesis of bioactive peptides and peptidomimetics with potential applications in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of cancer research, (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid has been explored as a component in the design of targeted drug delivery systems. The difluorophenyl moiety enhances the compound's ability to penetrate cell membranes, thereby improving its efficacy in delivering therapeutic payloads to cancer cells. Additionally, the Cbz protecting group ensures that the amino functionality remains intact until it reaches the target site, minimizing premature degradation and side effects.

Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of misfolded proteins and oxidative stress. Research has demonstrated that (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid can be used to synthesize peptides that inhibit protein aggregation and reduce oxidative stress. These peptides have shown promise in preclinical studies for their ability to improve cognitive function and motor skills in animal models.

Infectious diseases pose a significant global health challenge, and there is a pressing need for new antimicrobial agents. (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid has been investigated as a precursor for the synthesis of antimicrobial peptides with broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The difluorophenyl substituent enhances the peptide's ability to disrupt bacterial cell membranes, making it an attractive candidate for developing new antibiotics.

The synthetic versatility of (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid is further highlighted by its use in combinatorial chemistry approaches. High-throughput screening methods have enabled researchers to rapidly generate large libraries of compounds derived from this building block, facilitating the identification of lead compounds with desired biological activities. This approach has been particularly useful in drug discovery programs targeting G protein-coupled receptors (GPCRs), ion channels, and other important therapeutic targets.

Despite its potential applications, the synthesis of (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid requires careful optimization to ensure high yields and purity. Common synthetic routes involve multi-step processes that include protection-deprotection strategies and functional group manipulations. Recent developments in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-(2,3-difluorophenyl)propanoic acid (CAS No. 1270298-05-9) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent building block for synthesizing bioactive peptides and peptidomimetics with potential therapeutic benefits. Ongoing research continues to explore new avenues for utilizing this compound in drug discovery and development, contributing to advancements in healthcare and medicine.